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Abstract: This document provides a comprehensive guide for the quantitative analysis of N-
nitroso-deucravacitinib, a potential nitrosamine drug substance-related impurity (NDSRI) in
deucravacitinib, utilizing a certified reference material (CRM). The protocol outlines a sensitive
and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method suitable
for the detection and quantification of this impurity at trace levels, ensuring compliance with
global regulatory standards.

Introduction

Deucravacitinib is an oral, selective tyrosine kinase 2 (TYK2) inhibitor. During the synthesis or
storage of deucravacitinib, there is a potential for the formation of nitrosamine impurities, such
as N-nitroso-deucravacitinib. Nitrosamines are classified as probable human carcinogens,
and their presence in pharmaceutical products is strictly regulated by health authorities,
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including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency
(EMA).[1]

Regulatory bodies mandate that pharmaceutical manufacturers conduct thorough risk
assessments to identify and control the presence of nitrosamine impurities in their products.[1]
[2] The International Council for Harmonisation (ICH) M7 guideline provides a framework for
assessing and controlling DNA-reactive (mutagenic) impurities, including nitrosamines, to limit
potential carcinogenic risk.[1]

The use of a certified reference material (CRM) is fundamental for the accurate quantification of
N-nitroso-deucravacitinib. CRMs provide a reliable standard for method validation,
calibration, and routine quality control, ensuring the data generated is accurate and traceable.
[3] This application note details a robust LC-MS/MS method for the quantification of N-nitroso-
deucravacitinib in drug substances and products, leveraging a CRM for precise and reliable
measurements. While the synthesis of N-nitroso-deucravacitinib has been reported to be
challenging, this protocol is intended for laboratories that have access to a CRM of this
impurity.[4]

Experimental Protocols

» N-nitroso-deucravacitinib Certified Reference Material (CRM)

¢ N-nitroso-deucravacitinib-d3 (or other suitable stable isotope-labeled internal standard)
e Deucravacitinib drug substance or drug product

e LC-MS grade acetonitrile, methanol, and water

e Formic acid (=299%)

e Ammonium formate (=99%)

o Volumetric flasks, pipettes, and other standard laboratory glassware

o Autosampler vials, caps, and septa

o Syringe filters (0.22 um, PTFE or other suitable material)

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.thermofisher.com/blog/analyteguru/understanding-nitrosamine-drug-substance-related-impurities-ndsris/
https://www.thermofisher.com/blog/analyteguru/understanding-nitrosamine-drug-substance-related-impurities-ndsris/
https://www.raps.org/news-and-articles/news-articles/2024/9/fda-revises-final-guidance-on-nitrosamine-impuriti
https://www.thermofisher.com/blog/analyteguru/understanding-nitrosamine-drug-substance-related-impurities-ndsris/
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-n-nitroso-deucravacitinib-using-a-certified-reference-material
https://veeprho.com/impurities/n-nitroso-deucravacitinib-d3/
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-n-nitroso-deucravacitinib-using-a-certified-reference-material
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-n-nitroso-deucravacitinib-using-a-certified-reference-material
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-n-nitroso-deucravacitinib-using-a-certified-reference-material
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-n-nitroso-deucravacitinib-using-a-certified-reference-material
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-n-nitroso-deucravacitinib-using-a-certified-reference-material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16082428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid
chromatography (UHPLC) system coupled to a triple quadrupole tandem mass spectrometer
(MS/MS) with an electrospray ionization (ESI) source is recommended.

o CRM Stock Solution (100 pg/mL): Accurately weigh a suitable amount of N-nitroso-
deucravacitinib CRM and dissolve it in a known volume of methanol to obtain a
concentration of 100 pg/mL.

e Internal Standard (IS) Stock Solution (100 pg/mL): Prepare a 100 pg/mL stock solution of N-
nitroso-deucravacitinib-d3 in methanol.

e Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the CRM stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create
calibration standards at appropriate concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).
Each working standard should be spiked with the internal standard to a final concentration of
10 ng/mL.

o Sample Preparation (Deucravacitinib Drug Substance): Accurately weigh approximately 100
mg of the deucravacitinib drug substance into a 10 mL volumetric flask. Dissolve and dilute
to volume with a suitable solvent (e.g., methanol). Spike with the internal standard solution to
a final concentration of 10 ng/mL. Filter the solution through a 0.22 pum syringe filter before
analysis.

o Sample Preparation (Deucravacitinib Drug Product): Weigh and finely powder a
representative number of deucravacitinib tablets. Accurately weigh a portion of the powder
equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 10 mL volumetric
flask. Add a suitable extraction solvent (e.g., methanol), sonicate for 15 minutes, and dilute
to volume. Spike with the internal standard solution to a final concentration of 10 ng/mL.
Centrifuge and filter the supernatant through a 0.22 um syringe filter before analysis.

e LC Column: A suitable C18 column (e.g., 2.1 x 100 mm, 1.8 pm)
e Mobile Phase A: 0.1% Formic acid in water
o Mobile Phase B: 0.1% Formic acid in acetonitrile

e Flow Rate: 0.3 mL/min
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e Gradient Program:

0-1 min: 10% B

o

[¢]

1-8 min: 10-90% B

8-9 min: 90% B

[¢]

9-9.1 min: 90-10% B

[e]

o

9.1-12 min: 10% B

e Injection Volume: 5 uL

e Column Temperature: 40 °C

e MS lonization Mode: Positive Electrospray lonization (ESI+)

o Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

Precursor lon Product lon Dwell Time Collision
Compound

(m/z) (m/z) (ms) Energy (eV)
N-nitroso- ) o

o 455.2 User Determined 100 User Optimized

deucravacitinib
N-nitroso-
deucravacitinib- 458.2 User Determined 100 User Optimized
d3 (1S)
Deucravacitinib 426.3 358.2 50 25

Note: The molecular weight of N-nitroso-deucravacitinib is approximately 454.46 g/mol ,
leading to a protonated molecule [M+H]+ at m/z 455.2.[5] The product ion and collision energy
for N-nitroso-deucravacitinib and its internal standard should be optimized by the user by
infusing a standard solution into the mass spectrometer. The MRM transition for deucravacitinib
is based on published literature.[6]
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Parameter

Acceptance Criteria (as
per ICH/FDA guidance)

Typical Performance Data

Acceptable Intake (Al) Limit

Varies based on carcinogenic
potency categorization. For
NDSRIs without sufficient data,
a limit of 26.5 ng/day may be
applied.[2]

To be determined based on the
maximum daily dose of the

drug product.

Sufficiently low to detect the

Limit of Detection (LOD) impurity at a significant fraction ~ ~0.05 ng/mL
of the Al limit.
o o < 30% of the acceptable intake
Limit of Quantification (LOQ) imit ~0.15 ng/mL
imit.
Linearity (Correlation
o =20.99 =0.995
Coefficient, r?)
Accuracy (% Recovery) 70-130% 85-115%
o Repeatability: < 15%,
Precision (% RSD) <10%

Intermediate Precision: < 20%

Visualization of Experimental Workflow and Logic
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Caption: Workflow for the quantification of N-nitroso-deucravacitinib.
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Caption: Role of CRM in ensuring analytical accuracy.

Conclusion

The described LC-MS/MS method, in conjunction with a certified reference material for N-
nitroso-deucravacitinib, provides a reliable and robust protocol for the quantification of this
critical nitrosamine impurity. Adherence to this method will enable pharmaceutical
manufacturers and researchers to ensure the safety and quality of deucravacitinib-containing
products, meeting the stringent requirements of global regulatory agencies. The use of a stable
isotope-labeled internal standard and a validated method ensures the highest level of accuracy
and precision in the analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Quantitative Analysis of N-nitroso-
deucravacitinib using a Certified Reference Material]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b16082428/docs#application-note-
guantitative-analysis-of-n-nitroso-deucravacitinib-using-a-certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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